![molecular formula C19H21N3O4S B7717204 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide](/img/structure/B7717204.png)
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide
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Overview
Description
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide, also known as EMBS, is a sulfonamide-based compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in tumor growth and inflammation. This compound has also been shown to inhibit the production of nitric oxide, a signaling molecule that is involved in inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and neuroprotective effects. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. In addition, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide in lab experiments is its wide range of potential applications in various scientific fields. This compound has been found to exhibit anti-tumor activity, anti-inflammatory activity, and neuroprotective effects, making it a versatile compound for scientific research. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide. One area of future research could focus on the development of more effective synthesis methods for this compound, which could improve its solubility and bioavailability. Another area of future research could focus on the identification of the specific enzymes and signaling pathways that are targeted by this compound, which could provide insights into its mechanism of action. Additionally, future research could explore the potential applications of this compound in other scientific fields, such as cardiovascular research and infectious disease research.
Synthesis Methods
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide can be synthesized by reacting 4-methoxybenzenesulfonyl chloride with 5-ethyl-3-amino-1,2,4-oxadiazole in the presence of a base. The resulting intermediate is then reacted with 4-methylbenzylamine to yield this compound.
Scientific Research Applications
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been studied for its potential applications in various scientific fields, including cancer research, inflammation research, and neuroscience. In cancer research, this compound has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. In neuroscience, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
3-(5-ethyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-[(4-methylphenyl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c1-4-18-21-19(22-26-18)16-11-15(9-10-17(16)25-3)27(23,24)20-12-14-7-5-13(2)6-8-14/h5-11,20H,4,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMHVNKLUBQGDMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)C2=C(C=CC(=C2)S(=O)(=O)NCC3=CC=C(C=C3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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